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Compound of Interest

Compound Name: Evernic Acid

Cat. No.: B191230 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized chemical compounds like Evernic Acid. This

document provides a comprehensive guide to the necessary personal protective equipment

(PPE), safe handling protocols, and disposal procedures for Evernic Acid, fostering a secure

research environment.

Personal Protective Equipment (PPE)
When working with Evernic Acid, a range of personal protective equipment is essential to

minimize exposure and ensure personal safety. The following table summarizes the

recommended PPE.
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PPE Category Specification

Eye/Face Protection

Wear safety glasses with side shields or

goggles.[1] In situations with a high risk of

splashing, a face shield should be used in

addition to goggles for full-face protection.[2]

Skin Protection

Wear protective gloves (nitrile or butyl rubber

are recommended for handling acids) and

protective clothing.[1][2] An acid-resistant apron

is also recommended.[3]

Respiratory Protection

In environments with low fume levels, an N95

mask may be suitable.[2] For higher exposure

levels or if irritation is experienced, a

NIOSH/MSHA-approved respirator or a full-face

respirator with acid gas cartridges is

recommended.[1][2]

Quantitative Data Summary
The following table provides a summary of relevant quantitative data for Evernic Acid.

Data Point Value Source

Storage Temperature 4°C or 5-8°C [1][4]

IC50 (PfFabZ) 10.7 µM [5]

IC50 (PfFabI) 36.1 µM [5]

IC50 (P. berghei) 77.3 µM [5]

Safe Handling and Operational Plan
Adherence to a strict operational plan is crucial for the safe handling of Evernic Acid. Although

not classified as hazardous by OSHA, good laboratory practices should always be followed.[1]

Step 1: Preparation and Engineering Controls
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Ensure adequate ventilation in the work area, especially when handling the powder form to

avoid dust formation.[1][6]

Work within a fume hood when handling larger quantities or if there is a potential for

aerosolization.

An eyewash station and safety shower should be readily accessible.[7]

Step 2: Handling the Compound

Before use, inspect gloves for any signs of degradation.[6]

Avoid breathing dust, vapors, mist, or gas.[6]

When opening containers, do so carefully to avoid spills or splashes.[7]

Use proper glove removal techniques to prevent skin contact with the outer surface of the

glove.[6]

Step 3: In Case of a Spill

For small spills, use personal protective equipment as required.[1] Cover powder spills with a

plastic sheet or tarp to minimize spreading.[1]

Mechanically take up the spill and place it in appropriate containers for disposal.[1]

Clean the contaminated surface thoroughly.[1]

For large spills, evacuate the area and alert your supervisor.[7]

First Aid Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water,

occasionally lifting the upper and lower eyelids.

[1] Continue for at least 15 minutes. Seek

medical attention if irritation persists.[7][8]

Skin Contact

Remove contaminated clothing. Wash the

affected skin area with soap and water.[1] Rinse

with cold water for at least 15 minutes.[7]

Inhalation

Move the exposed person to fresh air at once.[1]

[8] If breathing is difficult, administer oxygen.[1]

If breathing has stopped, provide artificial

respiration.[1] Seek medical attention.[8]

Ingestion

Do not induce vomiting.[9] Never give anything

by mouth to an unconscious person.[1] Rinse

mouth with water.[1] Seek immediate medical

attention.[8]

Disposal Plan
Proper disposal of Evernic Acid and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Disposal: Disposal of Evernic Acid should be in accordance with all applicable

federal, state, and local regulations.[1] Do not discharge into sewer systems.[6]

Contaminated Packaging: Empty containers can be triple-rinsed (or equivalent) and offered

for recycling or reconditioning.[6] Alternatively, the packaging can be punctured to render it

unusable and then disposed of in a sanitary landfill.[6]

Workflow for Safe Handling of Evernic Acid
The following diagram illustrates the key steps for the safe handling of Evernic Acid in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. datasheets.scbt.com [datasheets.scbt.com]

2. leelinework.com [leelinework.com]

3. solusgrp.com [solusgrp.com]

4. chemotechnique.se [chemotechnique.se]

5. caymanchem.com [caymanchem.com]

6. Page loading... [guidechem.com]

7. earth.utah.edu [earth.utah.edu]

8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

9. extrasynthese.com [extrasynthese.com]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b191230?utm_src=pdf-body-img
https://www.benchchem.com/product/b191230?utm_src=pdf-custom-synthesis
https://datasheets.scbt.com/sds/aghs/en/sc-294581.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://solusgrp.com/blog/post/acid-resistant-ppe-for-working-with-industrial-batteries.html
https://www.chemotechnique.se/get_msds.php?l=en&p=139
https://www.caymanchem.com/product/17430/evernic-acid
https://www.guidechem.com/msds/570-10-5.html
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.extrasynthese.com/MSDS/FR/6274_evernic_acid_MSDS_FDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Essential Safety and Logistics for Handling Evernic
Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-
evernic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-evernic-acid
https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-evernic-acid
https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-evernic-acid
https://www.benchchem.com/product/b191230#personal-protective-equipment-for-handling-evernic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b191230?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

